Cas no 1157349-51-3 ([(3,4-Dimethylphenyl)methyl](2-methylbutan-2-yl)amine)

• Product Name: [(3,4-Dimethylphenyl)methyl](2-methylbutan-2-yl)amine
• CAS No: 1157349-51-3
• MF: C₁₄H₂₃N
• MW: 205.33912396431
• CID: 5166937
• Update Time: 2025-07-18

[(3,4-Dimethylphenyl)methyl](2-methylbutan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• [(3,4-Dimethylphenyl)methyl](2-methylbutan-2-yl)amine
• n-(3,4-Dimethylbenzyl)-2-methylbutan-2-amine
• Benzenemethanamine, N-(1,1-dimethylpropyl)-3,4-dimethyl-

• Inchi： 1S/C14H23N/c1-6-14(4,5)15-10-13-8-7-11(2)12(3)9-13/h7-9,15H,6,10H2,1-5H3
• InChI Key： LTPSVEIHUWAQPK-UHFFFAOYSA-N
• SMILES： N(CC1C=CC(C)=C(C)C=1)C(C)(C)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 186
• XLogP3: 3.5
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on [(3,4-Dimethylphenyl)methyl](2-methylbutan-2-yl)amine

Professional Introduction to [(3,4-Dimethylphenyl)methyl](2-methylbutan-2-yl)amine and CAS No. 1157349-51-3

Compound with the CAS number 1157349-51-3 and the product name [(3,4-Dimethylphenyl)methyl](2-methylbutan-2-yl)amine represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential applications in various scientific domains. The molecular framework of this compound consists of a combination of aromatic and aliphatic groups, which contribute to its distinct chemical properties and reactivity.

The structural composition of [(3,4-Dimethylphenyl)methyl](2-methylbutan-2-yl)amine is notable for its complexity and specificity. The presence of a phenyl ring substituted with two methyl groups at the 3 and 4 positions enhances its stability and interaction capabilities with other molecules. This aromatic moiety is further connected to a butyl chain that is branched at the second carbon, introducing additional functional sites for chemical modification and interaction. Such structural features make this compound a versatile intermediate in synthetic chemistry, particularly in the development of novel pharmaceuticals.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds with similar structural motifs. The combination of an aromatic ring and an aliphatic side chain has been observed to influence the biological activity of molecules significantly. Studies have shown that such compounds can exhibit properties ranging from anti-inflammatory to neuroprotective effects, depending on their specific configuration and functionalization.

One of the most compelling aspects of [(3,4-Dimethylphenyl)methyl](2-methylbutan-2-yl)amine is its potential as a building block in drug discovery. Researchers have leveraged its unique structure to develop derivatives with enhanced efficacy and reduced side effects. For instance, modifications at the amine group or the phenyl ring have been explored to optimize binding affinity to biological targets. This approach aligns with the broader trend in medicinal chemistry towards rational drug design, where structural modifications are guided by computational modeling and experimental data.

The synthesis of [(3,4-Dimethylphenyl)methyl](2-methylbutan-2-yl)amine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework efficiently. These methods not only improve yield but also enable the introduction of desired functional groups with high selectivity. The optimization of synthetic routes is crucial for scaling up production and ensuring cost-effectiveness in pharmaceutical applications.

The chemical properties of this compound also make it valuable in material science applications beyond pharmaceuticals. Its ability to form stable complexes with other molecules suggests potential uses in catalysis, polymer science, and even nanotechnology. For example, researchers have investigated its role as a ligand in transition metal catalysis, where it can enhance reaction rates and selectivity in various transformations.

In conclusion, [(3,4-Dimethylphenyl)methyl](2-methylbutan-2-yl)amine, identified by its CAS number 1157349-51-3, represents a promising candidate for further research and development in both pharmaceuticals and materials science. Its unique molecular structure offers numerous possibilities for functionalization and application across different scientific disciplines. As our understanding of its properties continues to grow, so too will its significance in advancing chemical innovation.